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Chemical Structure and Properties

Amiodarone's molecular structure is the foundation of its pharmacological and toxicological profile.

Core Benzofuran Structure: The drug is a benzofuran-derived compound, featuring a benzene ring

fused to a furan ring [1] [2] [3]. Its IUPAC name is (2-butyl-1-benzofuran-3-yl)-{4-[2-
(diethylamino)ethoxy]-3,5-diiodophenyl}methanone [4].

High Iodine Content: The structure includes two iodine atoms on a benzene ring, which constitute
approximately 37% (or 37.3%) of its molecular weight by weight [1] [5] [6]. The drug is typically

administered as amiodarone hydrochloride, with a molecular formula of C25H30ClI2NO3 and a
molecular mass of 681.8 g/mol [6].

Similarity to Thyroid Hormone: Amiodarone and its active metabolite, desethylamiodarone, share
structural similarities with thyroxine (T4), allowing them to act as competitive antagonists of

triiodothyronine (T3) at the thyroid hormone receptor level [1] [2].

The table below summarizes the key chemical properties of amiodarone.

Property Description

IUPAC Name (2-butyl-1-benzofuran-3-yl)-{4-[2-(diethylamino)ethoxy]-3,5-
diiodophenyl}methanone [4]
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Property Description

Molecular
Formula

C25H29I2NO3 (Free base) [4]

Molecular
Weight

645.32 g/mol (Free base) [4]

Iodine Content ~37% by weight [1] [5]

Structural Motifs Benzofuran ring, diiodinated benzene ring, carbonyl group, diethylaminoethyl ether

side chain [4] [3]

Pharmacokinetics and Iodine Load

The physical and pharmacokinetic properties of amiodarone lead to massive and persistent iodine

accumulation in the body.

Substantial Iodine Load: A standard 200 mg amiodarone tablet contains about 75 mg of organic
iodide, releasing enough free iodine to provide 50 to 100 times the recommended daily intake [1] [5].

This massive load disrupts normal thyroid physiology.
High Lipophilicity and Long Half-Life: Amiodarone is highly lipid-soluble, leading to extensive

distribution and accumulation in adipose tissue, liver, lungs, and muscle [1] [5]. It has an exceptionally
long and variable elimination half-life, ranging from 50 to 100 days [1] [7]. Tissue stores can remain

for up to 9 months after discontinuation [1].

Mechanisms of Thyroid Dysfunction

The high iodine load and structural mimicry of thyroid hormone underlie amiodarone's complex effects on

thyroid function, which can lead to both hypothyroidism and thyrotoxicosis. The following diagram

illustrates the key pathways involved in amiodarone-induced thyroid dysfunction.
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Amiodarone Thyroid Effects Pathways
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Amiodarone disrupts thyroid function via iodine excess and hormone mimicry, leading to hypothyroidism

(AIH) or two types of thyrotoxicosis (AIT).

The table below compares the two main types of amiodarone-induced thyrotoxicosis (AIT).

Feature Type 1 AIT Type 2 AIT

Underlying
Mechanism

Iodine-induced excess hormone synthesis
(Jod-Basedow phenomenon) in abnormal

thyroid gland [1]

Destructive thyroiditis releasing
preformed hormone from previously

normal gland [1]

Pre-existing
Abnormality

Common (e.g., latent Graves', nodular

goiter) [1]

Typically absent [1]

Primary
Treatment

Thionamides (Methimazole, PTU); may

add potassium perchlorate [1]

Glucocorticoids [1]

Experimental and Diagnostic Approaches

Research and clinical management of amiodarone's effects involve specific diagnostic and experimental

methods.

Monitoring Thyroid Function: Regular laboratory testing is mandatory. The following table
summarizes key lab findings in different thyroid states induced by amiodarone [1].
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Condition TSH Free T4
Total T3 / Free
T3

Reverse T3
(rT3)

Early Therapy (Euthyroid) Transient increase,

then normal

Increased Decreased

(~20-25%)

Increased

Amiodarone-Induced
Hypothyroidism (AIH)

Increased Decreased Normal or

decreased

Variable

Amiodarone-Induced
Thyrotoxicosis (AIT)

Suppressed Increased Increased Increased

Detecting Tissue Iodine Accumulation: Spectral-detector CT (SDCT) can quantify iodine

accumulation in the liver. Material decomposition algorithms can generate virtual non-contrast (VNC)
images that accurately subtract the attenuation caused by amiodarone's iodine, helping to

differentiate it from other liver pathologies [6].
Designing Novel Analogues: To mitigate toxicity, researchers have synthesized novel benzofuran

derivatives. One approach involves creating compounds like KB130015, designed as thyroid
hormone receptor antagonists that maintain antiarrhythmic activity while demonstrating an improved

preliminary safety profile in animal models [8].

Amiodarone's structure as an iodine-rich benzofuran derivative is a prime example of a drug's

pharmacophore being intrinsically linked to its mechanism-based toxicity. Future research directions include

the continued development of novel benzofuran-based antiarrhythmics devoid of iodine and the clinical

application of advanced imaging to monitor tissue-level drug accumulation and prevent toxicity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2019/ra/c9ra04917g
https://www.ebi.ac.uk/chebi/CHEBI:2663
https://pmc.ncbi.nlm.nih.gov/articles/PMC6661016/
https://www.nature.com/articles/s41598-020-64002-7
https://en.wikipedia.org/wiki/Amiodarone
https://pubmed.ncbi.nlm.nih.gov/11806713/
https://www.smolecule.com/products/b518653#amiodarone-structure-benzofuran-derivative-iodine-content
https://www.smolecule.com/products/b518653#amiodarone-structure-benzofuran-derivative-iodine-content
https://www.smolecule.com/products/b518653#amiodarone-structure-benzofuran-derivative-iodine-content
https://www.smolecule.com/products/b518653#amiodarone-structure-benzofuran-derivative-iodine-content
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s518653?utm_src=pdf-bulk
https://www.smolecule.com/products/s518653?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s518653?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

